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Compound of Interest

Compound Name: Flemiphilippinin A

Cat. No.: B1631160

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data,
experimental protocols, and known signaling pathways associated with Flemiphilippinin A, a
prenylated isoflavone with significant anti-tumor properties. This document is intended to serve
as a valuable resource for researchers in natural product chemistry, pharmacology, and
oncology.

Introduction

Flemiphilippinin A is a bioactive flavonoid isolated from the roots of plants belonging to the
Flemingia genus, such as Flemingia philippinensis and Flemingia prostrata.[1][2] Structurally, it
is classified as a prenylated isoflavone. Its characterization has been accomplished through
various spectroscopic techniques, including Mass Spectrometry (MS) and Nuclear Magnetic
Resonance (NMR) spectroscopy.[3][4] Recent studies have highlighted its potent anti-cancer
activities, particularly against lung cancer, by inducing a form of regulated cell death known as
paraptosis.[1]

Spectroscopic Data

While the original publications confirming the structure of Flemiphilippinin A utilized Mass
Spectrometry and *H and 3C NMR, a consolidated public repository of this data in tabular
format is not readily available. However, based on the standard practices for the structural
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elucidation of flavonoids, the following tables represent the expected format and type of data
that would be generated.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) is crucial for determining the elemental
composition of a molecule. For Flemiphilippinin A, this data would be presented as follows:

lonization Mode Formula Calculated m/z Measured m/z
ESI+ [C25H2605+H]* 407.1807 Data not available
ESI- [C25H2605-H]~ 405.1651 Data not available

Caption: Representative table for high-resolution mass spectrometry data of Flemiphilippinin
A.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

1H (proton) and 13C (carbon) NMR spectroscopy are essential for determining the detailed
chemical structure and stereochemistry of organic molecules. The chemical shifts (d) are
reported in parts per million (ppm) and coupling constants (J) in Hertz (Hz).

1H NMR Spectroscopic Data (Expected)

Position o (ppm) Multiplicity J (Hz)
e.g., H-2 Data S
e.g., H-6 Data d Value

Caption: Representative table for 'H NMR spectroscopic data of Flemiphilippinin A.

13C NMR Spectroscopic Data (Expected)
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Position o (ppm)
e.g., C-2 Data
e.g., C-3 Data

Caption: Representative table for 13C NMR spectroscopic data of Flemiphilippinin A.

Experimental Protocols

The following protocols are representative of the methods used for the isolation and
spectroscopic analysis of flavonoids from Flemingia species.

Isolation and Purification of Flemiphilippinin A

This protocol describes a general method for the extraction and isolation of flavonoids from the
roots of Flemingia philippinensis.

o Extraction: The air-dried and powdered roots of Flemingia philippinensis are extracted with
75-85% ethanol or methanol, often with the aid of ultrasonication to improve efficiency.[2][3]
[5] The optimal conditions can be an extraction time of 40 minutes with a solvent-to-solid
ratio of 40 mL/g.[2]

e Fractionation: The resulting crude extract is then suspended in water and partitioned
successively with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-
butanol, to separate compounds based on their polarity.

o Chromatographic Separation: The ethyl acetate fraction, typically rich in flavonoids, is
subjected to multiple rounds of column chromatography.[3][4][5] Common stationary phases
include silica gel, ODS (octadecylsilane) silica gel, and Sephadex LH-20.[3][4][5]

 Final Purification: Fractions containing Flemiphilippinin A are further purified using
preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

Spectroscopic Analysis
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* NMR Spectroscopy: *H NMR, 13C NMR, and 2D NMR (such as COSY, HSQC, and HMBC)
spectra are recorded on a high-field NMR spectrometer (e.g., 400 or 500 MHz). The purified
compound is dissolved in a deuterated solvent, such as deuterated methanol (CDsOD) or
deuterated chloroform (CDClIs3). Chemical shifts are referenced to the residual solvent
signals.

e Mass Spectrometry: High-resolution mass spectra are typically acquired using an
electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass
analyzer to determine the accurate mass and elemental composition of the compound.

Visualization of Workflow and Signaling Pathway
Experimental Workflow

The following diagram illustrates the general workflow for the isolation and structural elucidation
of a natural product like Flemiphilippinin A.
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Caption: General workflow for the isolation and characterization of Flemiphilippinin A.

Signaling Pathway of Flemiphilippinin A in Lung Cancer
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Flemiphilippinin A has been shown to induce paraptosis in lung cancer cells through a
signaling cascade involving c-Myc, endoplasmic reticulum (ER) stress, and mitochondrial

;
)

dysfunction.[1]

]

]

Click to download full resolution via product page

Caption: Signaling pathway of Flemiphilippinin A-induced paraptosis in lung cancer cells.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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